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Compound of Interest

Compound Name: Dodicin hydrochloride

Cat. No.: B1195978 Get Quote

For: Researchers, scientists, and drug development professionals

Subject: Application of Dodicin hydrochloride in the research and development of agricultural

fungicides.

Introduction
Dodicin hydrochloride, the hydrochloride salt of Dodicin (N-(2-((2-

(dodecylamino)ethyl)amino)ethyl)glycine), is a compound with known bactericidal and

fungicidal properties.[1][2] While specific research on Dodicin hydrochloride as an agricultural

fungicide is limited, extensive data exists for the closely related guanidine fungicide, Dodine

(dodecylguanidine acetate). Dodine has a long history of use in controlling a variety of fungal

diseases on fruit and ornamental crops.[3][4][5][6] These notes provide a comprehensive

overview of the potential applications, mechanisms of action, and experimental protocols for

Dodicin hydrochloride, drawing heavily on the established research for Dodine as a

predictive model.
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Property Value Reference

Chemical Name

N-(2-((2-

(dodecylamino)ethyl)amino)eth

yl)glycine hydrochloride

[1]

Molecular Formula C18H40ClN3O2 [3]

Molecular Weight 366.0 g/mol [3]

Synonyms Dodicin HCl, Tego 51 [3]

Anticipated Mechanism of Action
Based on studies of the related compound Dodine, Dodicin hydrochloride is presumed to

have a multi-faceted mechanism of action against fungal pathogens. The primary mode of

action is the inhibition of mitochondrial respiration, which leads to ATP depletion within the

fungal cell.[2] A secondary mechanism involves the disruption of the fungal plasma

membrane's integrity, causing depolarization and altered fluidity.[2] This dual action suggests

both protectant and curative (eradicant) properties.[7][8]

Dodicin Hydrochloride

Fungal Mitochondrion
Primary Target

Plasma Membrane
Secondary Target

Inhibition of
Mitochondrial Respiration

Disruption of
Membrane Integrity

ATP Depletion

Fungal Cell Death

Click to download full resolution via product page

Figure 1: Postulated mechanism of action for Dodicin hydrochloride.

Predicted Antifungal Spectrum of Activity
Drawing parallels from Dodine, Dodicin hydrochloride is expected to be effective against a

range of Ascomycetes and Basidiomycetes.[3] Key target pathogens would likely include those

responsible for significant crop diseases.
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Target Disease Pathogen Affected Crops Reference

Apple Scab Venturia inaequalis Apples, Pears [3][5]

Cherry Leaf Spot Blumeriella jaapii Cherries [6][9]

Brown Rot Monilinia fructicola Peaches, Cherries [3][4]

Peacock Eye (Leaf

Spot)
Venturia oleaginea Olives [10]

Foliar Diseases Various fungi
Pecans, Strawberries,

Walnuts
[4][11]

Quantitative Efficacy Data (Based on Dodine)
The following table summarizes reported efficacy data for Dodine against key plant pathogenic

fungi. This data can serve as a benchmark for designing experiments with Dodicin
hydrochloride.

Fungal Species Efficacy Metric
Concentration/Dos
e

Reference

Venturia inaequalis Discriminatory Dose 0.2 µg/mL [5]

Venturia inaequalis
ED50 (representative

isolates)

Calculated from dose-

response curves

(0.001 to 1 µg/mL)

[5]

Blumeriella jaapii

Minimum Inhibitory

Concentration (MIC)

Range

0.05 - 400 µg/mL [9]

Venturia oleaginea Field Application Rate 150 ml/hl [10]

Experimental Protocols
The following protocols are adapted from established methodologies for testing the efficacy of

fungicides like Dodine and can be applied to the study of Dodicin hydrochloride.
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1. In Vitro Antifungal Susceptibility Testing (MIC Determination)

This protocol determines the minimum inhibitory concentration (MIC) of Dodicin
hydrochloride against a target fungal pathogen.

Materials:

Dodicin hydrochloride

Pure culture of the target fungus (e.g., Venturia inaequalis)

Potato Dextrose Agar (PDA) or other suitable growth medium

Sterile petri dishes

Sterile distilled water

Micropipettes

Incubator

Procedure:

Prepare a stock solution of Dodicin hydrochloride in a suitable solvent (e.g., sterile

distilled water).

Prepare PDA medium according to the manufacturer's instructions and autoclave.

Allow the PDA to cool to approximately 45-50°C.

In a sterile environment, add appropriate volumes of the Dodicin hydrochloride stock

solution to the molten PDA to achieve a range of final concentrations (e.g., 0.01, 0.1, 1,

10, 100 µg/mL). Also, prepare control plates with no fungicide.

Pour the amended and control PDA into sterile petri dishes and allow them to solidify.

From a fresh culture of the target fungus, take a mycelial plug (e.g., 5 mm diameter) from

the edge of an actively growing colony.
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Place the mycelial plug, mycelium-side down, in the center of each prepared petri dish.

Seal the plates and incubate at a suitable temperature (e.g., 20-25°C) in the dark.

Measure the radial growth of the fungal colony daily until the colony in the control plate

reaches the edge of the dish.

The MIC is the lowest concentration of Dodicin hydrochloride that completely inhibits

visible mycelial growth.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1195978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experiment

Analysis

Prepare Dodicin HCl
Stock Solution

Amend PDA with
Dodicin HCl

Prepare and Cool
PDA Medium

Pour Plates

Inoculate Plates with
Fungal Plugs

Incubate Plates

Measure Radial Growth

Determine MIC

Click to download full resolution via product page

Figure 2: Workflow for in vitro MIC determination.

2. In Vivo Protective Efficacy Trial (Orchard/Greenhouse)
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This protocol evaluates the ability of Dodicin hydrochloride to protect a host plant from fungal

infection.

Materials:

Dodicin hydrochloride formulation

Susceptible host plants (e.g., apple saplings for V. inaequalis)

Spore suspension of the target pathogen

Spraying equipment (e.g., handgun sprayer)

Controlled environment greenhouse or designated field plot

Procedure:

Arrange plants in a randomized complete block design.[1]

Prepare spray solutions of Dodicin hydrochloride at various concentrations (e.g., half-

rate, full-rate, double-rate based on anticipated efficacy). Include a water-only control.

Apply the spray solutions to the plants until runoff, ensuring thorough coverage.[1]

Allow the foliage to dry completely.

Prepare a spore suspension of the target pathogen at a known concentration.

Inoculate the plants by spraying the spore suspension evenly over the foliage.

Maintain conditions of high humidity and optimal temperature to promote infection.

After a suitable incubation period (e.g., 10-14 days), assess disease severity. This can be

done by counting the number of lesions per leaf or using a disease severity rating scale.

Calculate the percentage of disease control for each treatment relative to the untreated

control.
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Figure 3: Workflow for in vivo protective efficacy trial.

Resistance Management Considerations
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As with many fungicides, prolonged and exclusive use can lead to the development of resistant

fungal populations.[5] Research on Dodicin hydrochloride should include monitoring for shifts

in sensitivity in target pathogen populations. To mitigate resistance risk in potential future

applications, it would be advisable to:

Use Dodicin hydrochloride as part of an integrated pest management (IPM) program.[3]

Rotate its use with fungicides that have different modes of action.[3]

Adhere to recommended application rates and timings.[8]

Conclusion
While direct research on the agricultural applications of Dodicin hydrochloride is not widely

available, the extensive data on the structurally similar fungicide Dodine provides a strong

foundation for initiating such research. The protocols and data presented here offer a starting

point for evaluating its efficacy, understanding its mode of action, and determining its potential

as a valuable tool in managing fungal diseases in agriculture. Further research is essential to

establish the specific activity spectrum and optimal use patterns for Dodicin hydrochloride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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